![molecular formula C22H24N2O3 B2370688 N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide CAS No. 1351589-31-5](/img/structure/B2370688.png)
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide, commonly known as DIBO, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Tumor Proliferation Imaging
PET Imaging for Tumor Proliferation : A study conducted by Dehdashti et al. (2013) explored the use of a cellular proliferative marker, closely related to the compound , for Positron Emission Tomography (PET) imaging in patients with malignant neoplasms. The study highlighted the correlation between tumor uptake of the marker and Ki-67, a proliferation marker, indicating its potential for evaluating the proliferative status of solid tumors without significant adverse effects. This establishes a promising application in the assessment of tumor growth and response to treatment (Dehdashti et al., 2013).
Receptor Binding Studies
Sigma-2 Receptor Probing : Xu et al. (2005) synthesized and evaluated conformationally flexible benzamide analogues, including compounds closely related to our chemical of interest, for their binding affinity to sigma-2 receptors. The study identified [3H]RHM-1 as a useful ligand for studying sigma-2 receptors in vitro, highlighting its potential for understanding receptor functions and developing receptor-targeted therapies (Xu et al., 2005).
Synthetic Route Development
Synthesis of YM758 Monophosphate : Yoshida et al. (2014) described a novel and efficient synthetic route to YM758 monophosphate, a compound with a core structure similar to our chemical of interest, highlighting its potential as an If current channel inhibitor. This work underscores the importance of developing practical synthetic methods for potential therapeutic agents (Yoshida et al., 2014).
Metabolic Studies
Metabolite Identification and Excretion : Umehara et al. (2009) investigated the metabolites of a compound closely related to our chemical of interest, identifying its major metabolites in human urine, plasma, and feces. This study provides insight into the drug's metabolism and excretion pathways, which is crucial for understanding its pharmacokinetics and optimizing its therapeutic use (Umehara et al., 2009).
properties
IUPAC Name |
N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-26-20-10-9-18(15-21(20)27-2)22(25)23-12-5-6-13-24-14-11-17-7-3-4-8-19(17)16-24/h3-4,7-10,15H,11-14,16H2,1-2H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEDXYEIZFXUDGL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.